Cas no 1344688-37-4 (Isobutyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine)

• Product Name: Isobutyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine
• CAS No: 1344688-37-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5039208
• Update Time: 2026-02-28

Isobutyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Isobutyl-(5-methoxy-benzo[d]isoxazol-3-yl)-amine
• N-Isobutyl-5-methoxybenzo[d]isoxazol-3-amine

• Inchi： 1S/C12H16N2O2/c1-8(2)7-13-12-10-6-9(15-3)4-5-11(10)16-14-12/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key： RCTWGPDROHTIHG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(=N1)NCC(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.3
• Topological Polar Surface Area: 47.3